1,2-Dibromo-1-chloropropane

• IUPAC Name: 1,2-dibromo-1-chloropropane
• InChI: InChI=1S/C3H5Br2Cl/c1-2(4)3(5)6/h2-3H,1H3
• InChI Key: XWACZKSYLJCQIJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(Cl)Br)Br
• Molecular Formula: C3H5Br2Cl
• DSSTOX Substance ID: DTXSID20954314
• Molecular Weight: 236.33 g/mol
• CAS RN: 32595-09-8

Description

1,2-Dibromo-1-chloropropane, also known as propylene dibromide, is an organic compound with the formula CH3CHBrCH2Br. It is part of the Vicinal Dihalide family and is highly unstable due to both torsional strain and its highly electrophilic nature. It is a naturally occurring organic compound.

Molecular Structure Analysis

1,2-Dibromo-1-chloropropane is the simplest chiral hydrocarbon containing two bromine atoms. The molecular structure can be represented as BrCH(CH2Br)(CH2Cl).

Physical And Chemical Properties Analysis

1,2-Dibromo-1-chloropropane is a dense colorless liquid, although commercial samples often appear amber or even brown. It has a molar mass of 201.889 g·mol−1, a density of 1.937 g mL−1, a melting point of −55.5 °C, and a boiling point of 139 to 143 °C.

Scientific Research Applications

Reproductive Hazards in the Workplace

1,2-Dibromo-1-chloropropane has been studied for its reproductive effects, particularly in occupational settings. A study focused on Hawaiian agricultural workers exposed to this chemical found no evident sperm count depression at exposure levels mainly in the parts per billion range. The research highlights the application of epidemiology and clinical toxicology in assessing reproductive hazards of chemical exposures in the workplace (Gillen, 2021).

Health Risks in Agricultural Workers

Research on banana plantation workers in Costa Rica, who were exposed to 1,2-Dibromo-1-chloropropane, revealed significant health risks. The study investigated mortality among these workers, considering the chemical's role as a nematocide and its potential carcinogenic effects. This research contributes to understanding the long-term health implications for agricultural workers exposed to such chemicals (Hofmann et al., 2006).

Mutagenicity and Carcinogenicity

The mutagenicity and carcinogenic potential of 1,2-Dibromo-1-chloropropane were explored in a study using the lacI transgenic Big Blue Rat2 fibroblast cell line. This research provides insights into the molecular mechanisms of DBCP-induced mutations, particularly in relation to its role as a possible endocrine disruptor (Ryu et al., 2002).

Formation and Fate of Haloalkanes and Haloalkenes

1,2-Dibromo-1-chloropropane is considered in the context of its bioactivation and the formation of reactive intermediates. The study discusses its role as an environmental contaminant and its associated toxicological implications (Anders, 2001).

Detoxification and Biodegradation

Research identified the gene dcpA, encoding a 1,2-D-reductive dehalogenase, in specific bacterial strains. This enzyme plays a crucial role in the biodegradation of 1,2-Dibromo-1-chloropropane, converting it to less harmful compounds. Such studies are essential in understanding and mitigating the environmental impact of this chemical (Editorial, 2016).

Mechanism of Action

1,2-Dibromo-1-chloropropane is a genotoxic carcinogen in rodents. It may cause genetic defects and is toxic if inhaled. It’s also known to cause male sterility at high levels of exposure.

Safety and Hazards

1,2-Dibromo-1-chloropropane is highly flammable and toxic if inhaled. It may cause genetic defects, cancer, and damage to fertility or the unborn child. It also causes damage to organs.